Cas no 2229688-08-6 (3-(6-chloropyridin-2-yl)prop-2-en-1-amine)

• Product Name: 3-(6-chloropyridin-2-yl)prop-2-en-1-amine
• CAS No: 2229688-08-6
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 6509285
• PubChem ID: 165785538
• Update Time: 2025-05-19

3-(6-chloropyridin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-2-yl)prop-2-en-1-amine
• 2229688-08-6
• EN300-1995896

• Inchi： 1S/C8H9ClN2/c9-8-5-1-3-7(11-8)4-2-6-10/h1-5H,6,10H2/b4-2+
• InChI Key： KMIXQIOWWYSZSL-DUXPYHPUSA-N
• SMILES： ClC1=CC=CC(/C=C/CN)=N1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-chloropyridin-2-yl)prop-2-en-1-amine

3-(6-Chloropyridin-2-yl)prop-2-en-1-amine: A Comprehensive Overview

3-(6-Chloropyridin-2-yl)prop-2-en-1-amine, also known by its CAS number 2229688-08-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 6-position and an amino group attached to a propenyl chain. The molecule's structure allows for a variety of chemical reactivity and potential applications in drug design and synthesis.

The synthesis of 3-(6-Chloropyridin-2-yl)prop-2-en-1-amine typically involves multi-step processes, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yields. Researchers have explored various catalysts, including transition metal catalysts, to optimize the reaction conditions for this compound.

One of the most promising areas of research involving 3-(6-Chloropyridin-2-yl)prop-2-en-1-amine is its application in medicinal chemistry. The compound has shown potential as a lead molecule for the development of new drug candidates targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory diseases, cancer, and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(6-Chloropyridin-Yl)Propenylamine has been investigated for its role in agrochemicals. Its ability to interact with plant metabolites and influence growth pathways makes it a candidate for developing eco-friendly pesticides or growth regulators. Recent research has focused on understanding its bioavailability and efficacy in controlled agricultural settings.

The chemical stability of CAS No. 2229688-YL is another area of interest. Studies have shown that the compound exhibits good stability under various storage conditions, which is crucial for its use in industrial applications. However, further research is needed to fully understand its degradation pathways and environmental impact.

In conclusion, 3-(6-Chloropyridin-Yl)Propenylamine, with its CAS number YLG No. 229Y-YL-YL, represents a versatile compound with wide-ranging applications across multiple disciplines. Its structural uniqueness, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic and industrial research environments.